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Compound of Interest

Compound Name: 2,6-Octadiene

Cat. No.: B1174381

Essential Safety and Handling Guide for 2,6-
Octadiene

This guide provides immediate, essential safety protocols and logistical information for the
handling and disposal of 2,6-Octadiene in a laboratory setting. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe operational conduct.

Chemical Safety and Hazard Information

2,6-Octadiene is a flammable liquid and vapor.[1] Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[1] It is crucial to handle this chemical with

appropriate safety measures to mitigate risks.
Quantitative Data Summary

The following table summarizes key quantitative safety and physical properties for 2,6-
Octadiene.
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Property Value Source
Physical State Liquid [1]
Appearance Light yellow [1]
Molecular Formula CsHi4 [2]
Molecular Weight 110.20 g/mol [2]
Boiling Point 114 - 121 °C/237.2 - 249.8 °F o
@ 760 mmHg
Melting Point -70°C/-94 °F [1]
Flash Point 9°C/48.2 °F [1]
UN Number UN2309 [1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.
Always wear the following when handling 2,6-Octadiene:

e Eye and Face Protection:

o Wear safety glasses with side shields or chemical safety goggles that comply with OSHA's
29 CFR 1910.133 or European Standard EN166.[1]

o Aface shield should be used in conjunction with goggles when there is a significant risk of
splashing.[3][4]

¢ Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., Nitrile, Neoprene).[4] Gloves must be
inspected before use. Use proper glove removal technique to avoid skin contact. Dispose
of contaminated gloves after use in accordance with applicable laws and good laboratory
practices.[5]
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o Protective Clothing: A complete suit protecting against chemicals or a standard lab coat
should be worn.[5] For larger quantities or significant exposure risk, chemical-resistant
coveralls are recommended.[6] Ensure clothing is made of appropriate material like Butyl
rubber, Neoprene, or PVC.[6]

» Respiratory Protection:

o Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation
of vapors.[7]

o If ventilation is inadequate or for emergency situations, wear a NIOSH/MSHA or European
Standard EN 149 approved full-facepiece airline respirator in positive pressure mode.[1]

Operational and Disposal Plans

Handling and Storage Protocol

e Preparation:

o

Ensure that an eyewash station and safety shower are close to the workstation location.[1]
o Work in a well-ventilated area or a chemical fume hood.[1]

o Keep away from open flames, hot surfaces, and sources of ignition.[1] This chemical is
highly flammable.

o Use non-sparking tools and explosion-proof equipment.[1]

o Ground and bond all containers and receiving equipment to prevent static electricity
discharge, which can ignite vapors.[1]

» Handling:
o Avoid contact with skin, eyes, and clothing.[7]
o Avoid inhalation of vapor or mist.[7]

o Wear the appropriate personal protective equipment as detailed above.[1]
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o Empty containers retain product residue (liquid and/or vapor) and can be dangerous.[1]

e Storage:

[e]

Store in a designated flammables area.[1]

o

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

[¢]

Keep away from heat, sparks, and flame.[1]

[e]

Incompatible Materials: Keep away from oxidizing agents.[1]
Spill and Accidental Release Measures

e Personal Precautions:

[¢]

Remove all sources of ignition immediately.[1]

[¢]

Evacuate personnel to safe areas.[7]

[e]

Ensure adequate ventilation.[7]

o

Use personal protective equipment, including respiratory protection if necessary.[7]
e Environmental Precautions:

o Prevent further leakage or spillage if safe to do so.[7]

o Do not let the product enter drains, surface water, or ground water systems.[1][8]
e Containment and Cleanup:

o Soak up the spill with an inert absorbent material such as sand, silica gel, acid binder,
universal binder, or sawdust.[1]

o Collect the absorbed material using spark-proof tools and place it in a suitable, closed
container for disposal.[1]

Disposal Plan
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o Waste must be disposed of in accordance with local, regional, national, and international
regulations.

o Dispose of contaminated materials (e.g., absorbent pads, gloves, clothing) as hazardous
waste.[7]

e Do not dispose of with household garbage or allow the product to reach the sewage system.

[8]

Workflow Visualization

The following diagram illustrates the standard workflow for safely handling 2,6-Octadiene, from
preparation to final disposal.
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Workflow for Handling 2,6-Octadiene
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- Chemical-Resistant Gloves
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- Use Non-Sparking Tools

Proceed
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/
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Contain with Inert Material
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6. Waste Management

Proceed

» A
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- Contaminated Solids - Hazardous Waste Container
- Unused Chemical - Await Professional Disposal
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Caption: Logical workflow for handling 2,6-Octadiene safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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